Cas no 1208077-00-2 (4-fluoro-2-(trifluoromethyl)benzene-1-thiol)

• Product Name: 4-fluoro-2-(trifluoromethyl)benzene-1-thiol
• CAS No: 1208077-00-2
• MF: C₇H₄F₄S
• MW: 196.165274620056
• MDL: MFCD12026133
• CID: 4577565
• PubChem ID: 50998002
• Update Time: 2025-10-31

4-fluoro-2-(trifluoromethyl)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-trifluoromethylbenzenethiol
• 4-fluoro-2-(trifluoromethyl)benzene-1-thiol
• EN300-1931600
• AKOS006316121
• SCHEMBL695658
• 4-Fluoro-2-trifluoromethyl-benzenethiol
• 1208077-00-2
• 4-fluoro-2-(trifluoromethyl)benzenethiol

• MDL： MFCD12026133
• Inchi： 1S/C7H4F4S/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3,12H
• InChI Key： LOPJANCIZXDRRR-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 195.99698395g/mol
• Monoisotopic Mass: 195.99698395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-fluoro-2-(trifluoromethyl)benzene-1-thiol

4-Fluoro-2-(Trifluoromethyl)Benzene-1-Thiol: A Comprehensive Overview

The compound 4-fluoro-2-(trifluoromethyl)benzene-1-thiol (CAS No. 1208077-00-2) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group at the 4-position and a trifluoromethyl group at the 2-position, along with a thiol (-SH) group at the 1-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in research and industrial applications.

Recent studies have highlighted the importance of 4-fluoro-2-(trifluoromethyl)benzene-1-thiol in the development of advanced materials. For instance, researchers have explored its potential as a building block for constructing functional polymers and self-assembled monolayers (SAMs). The thiol group facilitates strong interactions with gold surfaces, making this compound ideal for applications in nanotechnology and surface chemistry. Moreover, the trifluoromethyl group introduces electron-withdrawing effects, which enhance the stability and reactivity of the molecule in various chemical reactions.

The synthesis of 4-fluoro-2-(trifluoromethyl)benzene-1-thiol involves a multi-step process that typically begins with the bromination of fluorobenzene derivatives. Subsequent substitution reactions are employed to introduce the trifluoromethyl group and the thiol functionality. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound for industrial use.

In terms of applications, 4-fluoro-2-(trifluoromethyl)benzene-1-thiol has found significant use in the pharmaceutical industry as an intermediate for drug development. Its ability to form stable disulfide bonds makes it a valuable component in designing redox-sensitive drug delivery systems. Additionally, this compound has been utilized in the synthesis of bioactive molecules, where its unique electronic properties contribute to enhanced bioavailability and efficacy.

Another emerging application of 4-fluoro-2-(trifluoromethyl)benzene-1-thiol is in the field of sensors and detection technologies. The thiol group enables strong binding to metal surfaces, while the trifluoromethyl group enhances sensitivity to environmental changes. Researchers have demonstrated its potential as a sensing material for detecting trace amounts of heavy metals and volatile organic compounds (VOCs), which has implications for environmental monitoring and public health.

From an environmental perspective, understanding the degradation pathways of 4-fluoro-2-(trifluoromethyl)benzene-1-thiol is crucial for assessing its impact on ecosystems. Recent studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its persistence in different environmental compartments and to develop strategies for minimizing its ecological footprint.

In conclusion, 4-fluoro-2-(trifluoromethyl)benzene-1-thiol (CAS No. 1208077-00-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in materials science, pharmaceuticals, and environmental technology. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.